Cas no 25867-19-0 (lycaconitine)

lycaconitine structure

Product Name:lycaconitine

CAS No:25867-19-0

MF:C₃₆H₄₈N₂O₁₀

MW:668.77

CID:272164

PubChem ID:101826497

Update Time:2025-04-24

lycaconitine Chemical and Physical Properties

Names and Identifiers

- Aconitane-7,8-diol,4-[[[2-(2,5-dioxo-1-pyrrolidinyl)benzoyl]oxy]methyl]-20-ethyl-1,6,14,16-tetramethoxy-,(1a,6b,14a,16b)-
- Aconitane-7,8-diol,4-[[[2-(2,5-dioxo-1-pyrrolidinyl)benzoyl]oxy]methyl]-20-ethyl-1,6,14,16-tet...
- lycaconitine
- [(1S,2R,3R,4S,5R,6S,8R,9S,10S,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)benzoate
- Lycoctonine N-succinylanthranilic acid ester
- N-SUCCINYLANTHRANILIC ACID ESTER
- UNII-T03UXI5O64
- LYCOCTONINE LYCACONITINE [MI]
- Aconitane-7,8-diol, 4-(((2-(2,5-dioxo-1-pyrrolidinyl)benzoyl)oxy)methyl)-16-ethyl-1,6,10,19-tetramethoxy-, (1beta,6beta,10alpha,19beta)-
- [(1S, 2R, 3R, 4S, 5R, 6S, 8R, 9S, 10S, 13S, 16S, 17R, 18S)-11-ethyl-8, 9-dihydroxy-4, 6, 16, 18-tetramethoxy-11-azahexacyclo[7.7.2.12, 5.01, 10.03, 8.013, 17]nonadecan-13-yl]methyl 2-(2, 5-dioxopyrrolidin-1-yl)benzoate
- ACONITANE-7,8-DIOL, 4-(((2-(2,5-DIOXO-1-PYRROLIDINYL)BENZOYL)OXY)METHYL)-20-ETHYL-1,6,14,16-TETRAMETHOXY-, (1.ALPHA.,6.BETA.,14.ALPHA.,16.BETA.)-
- 25867-19-0
- T03UXI5O64
- CHEBI:564014
- CHEBI:6587
- CHEMBL451640
- Q27107253
- [(1S,2R,3R,4S,5R,6S,8R,9S,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-(2,5-dioxopyrrolidin-1-yl)benzoate
- NS00094350
- C08696
- Inchi： 1S/C36H48N2O10/c1-6-37-17-33(18-48-31(41)19-9-7-8-10-22(19)38-25(39)11-12-26(38)40)14-13-24(45-3)35-21-15-20-23(44-2)16-34(42,27(21)28(20)46-4)36(43,32(35)37)30(47-5)29(33)35/h7-10,20-21,23-24,27-30,32,42-43H,6,11-18H2,1-5H3/t20-,21-,23+,24+,27-,28+,29-,30+,32+,33+,34-,35+,36-/m1/s1
- InChI Key： KFXVNXQXPRPLQA-JEUORDJTSA-N
- SMILES： O[C@@]12[C@H]([C@@H]3[C@@]4(COC(C5=CC=CC=C5N5C(CCC5=O)=O)=O)CC[C@@H]([C@]3([C@@H]3C[C@@H]5[C@H](C[C@]1([C@H]3[C@H]5OC)O)OC)[C@@H]2N(CC)C4)OC)OC

Computed Properties

Exact Mass: 668.331
Monoisotopic Mass: 668.331
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 48
Rotatable Bond Count: 10
Complexity: 1330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 13
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 144A^2
XLogP3: 0.4

Experimental Properties

Density: 1.39
Melting Point: 111-114°
Boiling Point: 803.2°C at 760 mmHg
Flash Point: 439.6°C
Refractive Index: 1.632
Specific Rotation: D +42°; also reported as +31.5°

lycaconitine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L49810-20mg	Aconitane-7,8-diol,4-[[[2-(2,5-dioxo-1-pyrrolidinyl)benzoyl]oxy]methyl]-20-ethyl-1,6,14,16-tetramethoxy-,(1a,6b,14a,16b)-	25867-19-0		20mg	￥1872.0	2022-04-27